BENGHE Foundational & Exploratory

Check Availability & Pricing

"N,N-Dibutyl-2-ethylhexylamine” CAS number
and molecular formula

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N,N-Dibutyl-2-ethylhexylamine

Cat. No.: B100053

Technical Guide: N,N-Dibutyl-2-ethylhexylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N,N-Dibutyl-2-ethylhexylamine, a
tertiary amine with potential applications in various chemical and industrial processes. This
document details its chemical identity, physicochemical properties, and toxicological profile,
drawing parallels with the closely related and more extensively studied compound, Di-2-
ethylhexylamine, where direct data is unavailable. A detailed experimental protocol for its
synthesis via reductive amination is provided, alongside a logical workflow for its production
and quality control. This guide is intended to be a valuable resource for professionals in
research and development.

Chemical Identification

Identifier Value Citation
Chemical Name N,N-Dibutyl-2-ethylhexylamine

CAS Number 18240-51-2

Molecular Formula C16H35N

Molecular Weight 241.46 g/mol
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Physicochemical Properties

Quantitative data for N,N-Dibutyl-2-ethylhexylamine is limited. The following table includes
data for the closely related compound Di-2-ethylhexylamine (CAS: 106-20-7), which is
expected to have similar properties.

Value (for Di-2- o
Property ) Citation
ethylhexylamine)

Appearance Colorless to pale yellow liquid
Odor Amine-like

Boiling Point 281 °C

Melting Point -60 °C

Flash Point 128 °C

Density 0.805 g/cm3 at 25 °C
Solubility in Water <0.2 g/lLat 20 °C

Toxicological Profile

Toxicological data for N,N-Dibutyl-2-ethylhexylamine is not readily available. The following
data is for Di-2-ethylhexylamine and should be considered as an estimate for the toxicological
profile.
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Result (for Di-2- o
Test ) Citation
ethylhexylamine)

Acute Oral Toxicity (LD50, rat) ~1000 - 1640 mg/kg [1]
Acute Dermal Toxicity (LD50,

) 958 mg/kg [1]
rabbit)
Acute Inhalation Toxicity

910 mg/m3 (as aerosol) [1]

(LC5H0, rat, 4h)
Skin Irritation (rabbit) Severely irritating to corrosive [1]
Eye Irritation (rabbit) Strong irritant [1]
Mutagenicity (Ames test) Not mutagenic [1]

Experimental Protocol: Synthesis of N,N-Dibutyl-2-
ethylhexylamine

The synthesis of N,N-Dibutyl-2-ethylhexylamine can be achieved via reductive amination of
2-ethylhexanal with dibutylamine. This two-step, one-pot process involves the formation of an
enamine intermediate, which is then reduced to the target tertiary amine.

Materials:

e 2-Ethylhexanal

e Dibutylamine

e Sodium triacetoxyborohydride (STAB)

e Dichloromethane (DCM), anhydrous

e Acetic acid (glacial)

o Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://m.youtube.com/watch?v=28pnNQJVCV0
https://m.youtube.com/watch?v=28pnNQJVCV0
https://m.youtube.com/watch?v=28pnNQJVCV0
https://m.youtube.com/watch?v=28pnNQJVCV0
https://m.youtube.com/watch?v=28pnNQJVCV0
https://m.youtube.com/watch?v=28pnNQJVCV0
https://www.benchchem.com/product/b100053?utm_src=pdf-body
https://www.benchchem.com/product/b100053?utm_src=pdf-body
https://www.benchchem.com/product/b100053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Anhydrous magnesium sulfate or sodium sulfate
Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon balloon)
Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add a solution of 2-
ethylhexanal (1.0 equivalent) in anhydrous dichloromethane.

Amine Addition: Add dibutylamine (1.1 equivalents) to the flask, followed by a catalytic
amount of glacial acetic acid (0.1 equivalents).

Enamine Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate
the formation of the enamine intermediate.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. In a separate flask, prepare a
slurry of sodium triacetoxyborohydride (1.5 equivalents) in anhydrous dichloromethane. Add
the STAB slurry to the reaction mixture portion-wise over 30 minutes, ensuring the
temperature remains below 10 °C.

Reaction Completion: After the addition is complete, remove the ice bath and allow the
reaction to stir at room temperature overnight.
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o Work-up: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate
solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract
the aqueous layer with dichloromethane (3 x 50 mL).

 Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced
pressure using a rotary evaporator.

» Final Purification: The crude product can be further purified by vacuum distillation or column
chromatography on silica gel to yield pure N,N-Dibutyl-2-ethylhexylamine.

Logical Workflow and Visualization

The following diagram illustrates the workflow for the synthesis and quality control of N,N-
Dibutyl-2-ethylhexylamine.

Caption: Synthesis and Quality Control Workflow.

Conclusion

This technical guide provides essential information on N,N-Dibutyl-2-ethylhexylamine for
research and development purposes. While data on this specific compound is scarce,
information from closely related structures offers valuable insights into its properties and
potential hazards. The provided synthesis protocol, based on established chemical principles,
offers a reliable method for its preparation in a laboratory setting. The outlined workflow for
synthesis and quality control ensures a systematic approach to its production and
characterization. Further research is warranted to fully elucidate the properties and potential
applications of this tertiary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["N,N-Dibutyl-2-ethylhexylamine" CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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